Cas no 1116093-45-8 (4-Bromo-3-p-tolyl-1(2)H-pyrazole)

4-Bromo-3-p-tolyl-1(2)H-pyrazole structure
1116093-45-8 structure
Product Name:4-Bromo-3-p-tolyl-1(2)H-pyrazole
CAS No:1116093-45-8
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD11855866
CID:857914
PubChem ID:46739339
Update Time:2026-04-29

4-Bromo-3-p-tolyl-1(2)H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-(p-tolyl)-1H-pyrazole
    • 4-Bromo-3-p-tolyl-1(2)H-pyrazole
    • 4-bromo-5-(4-methylphenyl)-1H-pyrazole
    • MDL: MFCD11855866
    • Inchi: InChI=1S/C10H9BrN2/c1-7-2-4-8(5-3-7)10-9(11)6-12-13-10/h2-6H,1H3,(H,12,13)
    • InChI Key: FBRBWMSEHFZTHI-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C2=NNC=C2Br

Computed Properties

  • Exact Mass: 235.99500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 28.68000
  • LogP: 3.14760

4-Bromo-3-p-tolyl-1(2)H-pyrazole Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

4-Bromo-3-p-tolyl-1(2)H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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